5-Ethyl-2,3,4,4a,6,7,8,8a-octahydro-1H-1,5-naphthyridine

• IUPAC Name: 5-ethyl-2,3,4,4a,6,7,8,8a-octahydro-1H-1,5-naphthyridine
• InChI: InChI=1S/C10H20N2/c1-2-12-8-4-5-9-10(12)6-3-7-11-9/h9-11H,2-8H2,1H3
• InChI Key: VBTYXHPIMMRWPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC2C1CCCN2
• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol
• CAS RN: 1379215-45-8

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often involves multiple steps, each with its own reactants, catalysts, and conditions.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical rotation, etc.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Naphthyridine Derivatives: Research has demonstrated various synthetic pathways to create naphthyridine derivatives, highlighting their versatility and potential in constructing complex organic molecules. For instance, novel chromeno[4,3-f][1,8]naphthyridines were synthesized through multicomponent reactions, showcasing their antimicrobial potential (Gohil, Patel, & Patel, 2016). Additionally, the synthesis of 4-substituted and 6-substituted 1,6-naphthyridin-5(6H)-ones was achieved, providing insights into the chemical flexibility and applicability of naphthyridine cores in medicinal chemistry (Balogh, Hermecz, Simon, & Pusztay, 2009).

Optical and Fluorescent Properties

• Development of Fluorescent Probes: The optical properties of naphthyridine derivatives have been harnessed for the development of fluorescent probes, particularly for applications in diagnosing diseases like Alzheimer's. A study synthesized a novel fluorescent probe for β-amyloids, indicating the potential of naphthyridine derivatives in molecular diagnostics and therapeutic monitoring (Fa et al., 2015).

Pharmacological Potential

• Pharmacological Agent Development: Certain naphthyridine derivatives have been evaluated for their pharmacological properties. For example, indolonaphthyridine was identified as a selective 5-HT2C/2B vs 5-HT2A receptor antagonist, showcasing its potential in developing targeted therapies for conditions influenced by these receptors (Nozulak et al., 1995).

Material Science Applications

• Ligand and Complexation Studies: Naphthyridines have also found applications in material science, where their structural motifs are utilized in forming complexes with metals. Research on 4-carboxy-1,8-naphthyridines illustrated their utility in promoting lower energy electronic absorption in metal complexes, underscoring the material science applications of naphthyridine derivatives (Zong, Zhou, & Thummel, 2008).

Mechanism of Action

For bioactive compounds, the mechanism of action refers to its biochemical interaction that results in a pharmacological effect. It could involve binding to a receptor, inhibiting an enzyme, etc.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, etc.